Cas no 1368832-17-0 (2-4-(morpholin-4-yl)phenoxyacetic acid)

2-4-(morpholin-4-yl)phenoxyacetic acid structure
1368832-17-0 structure
Product Name:2-4-(morpholin-4-yl)phenoxyacetic acid
CAS No:1368832-17-0
MF:C12H15NO4
MW:237.251803636551
CID:6322039
PubChem ID:79694258
Update Time:2025-07-17

2-4-(morpholin-4-yl)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-4-(morpholin-4-yl)phenoxyacetic acid
    • AKOS018251401
    • 2-[4-(morpholin-4-yl)phenoxy]acetic acid
    • 1368832-17-0
    • EN300-1829213
    • Inchi: 1S/C12H15NO4/c14-12(15)9-17-11-3-1-10(2-4-11)13-5-7-16-8-6-13/h1-4H,5-9H2,(H,14,15)
    • InChI Key: ITGBDIIHELYJGH-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=CC(=CC=2)OCC(=O)O)CC1

Computed Properties

  • Exact Mass: 237.10010796g/mol
  • Monoisotopic Mass: 237.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 59Ų

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2-4-(morpholin-4-yl)phenoxyacetic acid Related Literature

Additional information on 2-4-(morpholin-4-yl)phenoxyacetic acid

Research Briefing on 2-4-(morpholin-4-yl)phenoxyacetic acid (CAS: 1368832-17-0): Recent Advances and Applications

2-4-(morpholin-4-yl)phenoxyacetic acid (CAS: 1368832-17-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-4-(morpholin-4-yl)phenoxyacetic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein kinases and other enzymes involved in critical cellular pathways. Its unique structural features, including the morpholine ring and phenoxyacetic acid moiety, contribute to its ability to modulate enzyme activity and interact with biological targets.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 2-4-(morpholin-4-yl)phenoxyacetic acid derivatives as potent inhibitors of PI3K/AKT/mTOR signaling pathway, which is implicated in various cancers. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's pharmacokinetic properties, resulting in improved bioavailability and target specificity.

In addition to its anticancer potential, 2-4-(morpholin-4-yl)phenoxyacetic acid has been investigated for its anti-inflammatory properties. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines, suggesting its potential as a lead compound for developing new anti-inflammatory agents.

The synthesis of 2-4-(morpholin-4-yl)phenoxyacetic acid has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A 2023 publication in Organic Process Research & Development detailed a scalable synthetic route that reduces the use of hazardous reagents and improves overall yield, making it more suitable for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 2-4-(morpholin-4-yl)phenoxyacetic acid-based therapeutics. Issues such as off-target effects and metabolic stability require further optimization. Ongoing research is focused on addressing these limitations through advanced drug design strategies, including prodrug approaches and formulation technologies.

In conclusion, 2-4-(morpholin-4-yl)phenoxyacetic acid represents a versatile scaffold with significant potential in drug discovery. Its applications span oncology, inflammation, and possibly other therapeutic areas. Continued research efforts are expected to yield more optimized derivatives with enhanced therapeutic profiles, positioning this compound as a valuable asset in the development of next-generation pharmaceuticals.

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